Cas no 2089257-95-2 ((3-fluoronaphthalen-1-yl)methanamine hydrochloride)
(3-fluoronaphthalen-1-yl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (3-fluoronaphthalen-1-yl)methanamine hydrochloride
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(3-fluoronaphthalen-1-yl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-365820-0.05g |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95.0% | 0.05g |
$591.0 | 2025-03-18 | |
| Enamine | EN300-365820-0.1g |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95.0% | 0.1g |
$771.0 | 2025-03-18 | |
| Enamine | EN300-365820-0.25g |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95.0% | 0.25g |
$1099.0 | 2025-03-18 | |
| Enamine | EN300-365820-0.5g |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95.0% | 0.5g |
$1733.0 | 2025-03-18 | |
| Enamine | EN300-365820-1.0g |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95.0% | 1.0g |
$2221.0 | 2025-03-18 | |
| Enamine | EN300-365820-2.5g |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95.0% | 2.5g |
$4355.0 | 2025-03-18 | |
| Enamine | EN300-365820-5.0g |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95.0% | 5.0g |
$6441.0 | 2025-03-18 | |
| Enamine | EN300-365820-10.0g |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95.0% | 10.0g |
$9550.0 | 2025-03-18 | |
| 1PlusChem | 1P01E8RV-50mg |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95% | 50mg |
$793.00 | 2023-12-19 | |
| 1PlusChem | 1P01E8RV-100mg |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride |
2089257-95-2 | 95% | 100mg |
$1015.00 | 2023-12-19 |
(3-fluoronaphthalen-1-yl)methanamine hydrochloride Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on (3-fluoronaphthalen-1-yl)methanamine hydrochloride
Comprehensive Overview of (3-Fluoronaphthalen-1-yl)methanamine Hydrochloride (CAS No. 2089257-95-2)
(3-Fluoronaphthalen-1-yl)methanamine hydrochloride is a fluorinated organic compound with the CAS registry number 2089257-95-2. This compound belongs to the class of naphthalene derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of a fluorine atom at the 3-position of the naphthalene ring enhances its electronic properties, making it a valuable intermediate in synthetic chemistry.
The chemical structure of (3-fluoronaphthalen-1-yl)methanamine hydrochloride features a primary amine group attached to a fluorinated naphthalene scaffold. This structural motif is particularly interesting for researchers exploring drug discovery and medicinal chemistry, as fluorinated compounds often exhibit improved metabolic stability and bioavailability. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such fluorinated building blocks.
In the context of synthetic applications, 2089257-95-2 serves as a versatile intermediate for the preparation of more complex molecules. Its amine functionality allows for further derivatization through reactions such as amide formation, reductive amination, or coupling reactions. The hydrochloride salt form improves its solubility and handling characteristics, which is crucial for laboratory-scale and industrial processes.
From a market perspective, the demand for fluorinated compounds like (3-fluoronaphthalen-1-yl)methanamine hydrochloride has surged due to their role in developing next-generation therapeutics. Keywords such as "fluorinated naphthalene derivatives" and "amine-based pharmaceutical intermediates" are frequently searched in academic and industrial databases, reflecting growing interest in this niche.
Environmental and sustainability considerations are also shaping the research around this compound. Scientists are exploring green chemistry approaches to synthesize fluorinated naphthalenes with minimal waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing.
In summary, (3-fluoronaphthalen-1-yl)methanamine hydrochloride (CAS 2089257-95-2) is a promising compound with significant potential in drug development and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in fields leveraging fluorine chemistry and AI-aided molecular design.
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